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Compound of Interest

Compound Name: Dodecyl beta-D-maltoside

Cat. No.: B10777727 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

N-dodecyl-β-D-maltoside (DDM) is a non-ionic detergent widely favored for the solubilization,

purification, and stabilization of membrane proteins.[1][2][3][4] Its gentle nature helps in

preserving the native conformation and activity of these proteins, making it an invaluable tool in

structural biology, functional assays, and drug discovery.[1][3][4] Proper preparation of DDM

stock solutions is a critical first step to ensure reproducibility and success in downstream

experiments. This document provides detailed protocols for the preparation, handling, and

storage of DDM stock solutions.

Physicochemical Properties of DDM
A summary of the key quantitative data for Dodecyl β-D-maltoside is presented in the table

below for easy reference.
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Property Value References

Molecular Weight 510.62 g/mol [1][3][5][6]

Synonyms
Lauryl Maltoside, Lauryl-β-D-

maltoside
[1][3][5]

Appearance White crystalline powder [6][7][8]

Critical Micelle Concentration

(CMC)
0.1 to 0.6 mM (in water) [1][2][3][4][9][10][11]

Aggregation Number 98 [12][13][14]

Micellar Weight ~50,000 - 70,000 Da [13][14]

Solubility in Water ~50 - 100 mg/mL [5][12][14]

Solubility in Organic Solvents

Ethanol (~10 mg/mL), DMSO

(~10-100 mg/mL), DMF (~20

mg/mL)

[2][5][15][16]

Experimental Protocols
Materials and Equipment:

n-Dodecyl-β-D-maltoside (DDM), high purity (e.g., >99%)

High-purity water (e.g., Milli-Q or equivalent)

Appropriate buffer (e.g., Tris-HCl, HEPES, PBS)

Analytical balance

Spatula

Glass beaker or conical tube

Magnetic stirrer and stir bar or vortex mixer

Volumetric flask
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Sterile syringe filters (0.22 µm)

Sterile, amber, airtight storage tubes or vials

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol 1: Preparation of Aqueous DDM Stock Solution
(e.g., 10% w/v)
This protocol describes the preparation of a 10% (w/v) DDM stock solution in a buffered

aqueous solution, a common starting concentration for many applications.

Calculation:

To prepare 10 mL of a 10% (w/v) DDM solution, you will need 1 g of DDM.

Calculation: 10 mL * (10 g / 100 mL) = 1 g

Weighing:

Tare a clean, dry weighing boat on an analytical balance.

Carefully weigh out 1 g of DDM powder. DDM is hygroscopic, so minimize its exposure to

air.[7]

Dissolution:

Transfer the weighed DDM powder to a beaker or conical tube containing approximately 8

mL of your desired buffer.

Add a magnetic stir bar and place the beaker on a magnetic stirrer at room temperature.

Stir until the DDM is completely dissolved. This may take some time. Gentle warming

(e.g., to 37°C) or sonication can aid in dissolution, especially for higher concentrations.[12]

[17] Avoid excessive heating.

Final Volume Adjustment:
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Once the DDM is fully dissolved, transfer the solution to a 10 mL volumetric flask.

Rinse the beaker with a small amount of the buffer and add it to the volumetric flask to

ensure all the DDM is transferred.

Carefully add buffer to the flask until the bottom of the meniscus reaches the 10 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Sterilization and Storage:

For applications requiring sterility, filter the DDM stock solution through a 0.22 µm syringe

filter into a sterile, amber, and airtight container.[18][19]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[5][16]

Protocol 2: Preparation of DDM Stock Solution in
Organic Solvent
For certain applications, a stock solution of DDM in an organic solvent may be required.

Solvent Selection: Choose an appropriate organic solvent such as DMSO, DMF, or ethanol

based on experimental compatibility.[15][16]

Weighing and Dissolution:

Weigh the desired amount of DDM powder as described in Protocol 1.

Add the DDM to a glass vial.

Add the organic solvent to the desired final concentration (e.g., for a 20 mg/mL stock in

DMF, add 1 mL of DMF to 20 mg of DDM).[15][16]

Vortex or stir until the DDM is completely dissolved.

Storage: Store the organic stock solution in an airtight, amber vial at -20°C or -80°C.[5][16]
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Storage and Stability
Solid DDM: Store the solid, crystalline DDM at -20°C, protected from light and moisture.[1][3]

[7]

Aqueous Stock Solutions: It is generally recommended to prepare aqueous DDM solutions

fresh.[15][17][20] If storage is necessary, aliquots can be stored at -20°C or -80°C for up to

one month, though some sources suggest stability for up to 6 months.[5][16][18] For short-

term storage, solutions can be kept at 4°C for up to a few days to a week.[13][20]

Organic Stock Solutions: Stock solutions in anhydrous organic solvents like DMSO or DMF

are generally more stable and can be stored at -20°C or -80°C for several months.[5][16]

Application Workflow: Membrane Protein
Solubilization
The following diagram illustrates a typical workflow for using a DDM stock solution in a

membrane protein solubilization experiment.

Prepare DDM
Stock Solution

Solubilization:
Add DDM to Membranes
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Prepare Cell
Membrane Fraction

Incubate High-Speed
Centrifugation

Collect Supernatant
(Solubilized Proteins)

Downstream Applications
(Purification, Assays, etc.)

Click to download full resolution via product page

Caption: Workflow for membrane protein solubilization using a DDM stock solution.

Logical Relationship: DDM Stock Preparation
Decision Tree
The choice of solvent and preparation method depends on the specific experimental

requirements. The following diagram outlines the decision-making process.
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Caption: Decision tree for preparing Dodecyl β-D-maltoside stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10777727#how-to-prepare-dodecyl-beta-d-
maltoside-stock-solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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